Cas no 1372197-49-3 (6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid)

• Product Name: 6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid
• CAS No: 1372197-49-3
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• MDL: MFCD31618011
• CID: 4591797
• PubChem ID: 67517195
• Update Time: 2025-06-08

6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid
• D72004
• 6-Trifluoromethyl-imidazo[1,2-a]pyrazine-2-carboxylic acid
• SCHEMBL2731383
• 6-(trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylicacid
• CS-0097627
• AKOS037651306
• 1372197-49-3
• CS-16441
• 6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid

• MDL： MFCD31618011
• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)5-3-14-2-4(7(15)16)13-6(14)1-12-5/h1-3H,(H,15,16)
• InChI Key： WPVWVKPPONZTDT-UHFFFAOYSA-N
• SMILES： FC(C1=CN2C=C(C(=O)O)N=C2C=N1)(F)F

Computed Properties

• Exact Mass: 231.02556087g/mol
• Monoisotopic Mass: 231.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid

Recent Advances in 6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic Acid (CAS: 1372197-49-3) Research

The compound 6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS: 1372197-49-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, featuring a trifluoromethyl group and a carboxylic acid moiety, has been explored as a key intermediate in the synthesis of novel bioactive molecules targeting various diseases, including cancer, infectious diseases, and inflammatory disorders.

Recent studies have highlighted the role of this compound as a versatile building block for the development of kinase inhibitors. The imidazo[1,2-a]pyrazine core structure has been shown to interact with ATP-binding sites of kinases, making it a promising candidate for drug discovery. The trifluoromethyl group enhances the metabolic stability and lipophilicity of the resulting compounds, while the carboxylic acid functionality allows for further derivatization to improve solubility and pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives based on 6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid as potent inhibitors of JAK kinases, which are crucial targets in autoimmune diseases. The lead compound showed nanomolar potency in enzymatic assays and exhibited favorable selectivity profiles against other kinases. Molecular docking studies revealed that the trifluoromethyl group forms key hydrophobic interactions with the kinase binding pocket, contributing to the high binding affinity.

Another significant development involves the application of this compound in the synthesis of antibacterial agents. A research team reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid displayed potent activity against drug-resistant Gram-positive bacteria, including MRSA. The presence of the trifluoromethyl group was found to be critical for maintaining antibacterial activity while reducing cytotoxicity against mammalian cells.

The synthetic accessibility of 6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid has also been improved through recent methodological advances. A 2022 publication in Organic Process Research & Development described a scalable, cost-effective synthesis route with high yield and purity, addressing previous challenges in large-scale production. This development is particularly important for facilitating further preclinical and clinical studies of derivatives based on this scaffold.

Looking forward, researchers are exploring the potential of this compound in targeted protein degradation strategies, particularly in the development of PROTACs (Proteolysis Targeting Chimeras). Preliminary results suggest that the imidazo[1,2-a]pyrazine core can effectively serve as a linker between target-binding and E3 ligase-binding moieties, opening new avenues for drug discovery in challenging therapeutic areas.

In conclusion, 6-(Trifluoromethyl)imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS: 1372197-49-3) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with recent synthetic improvements and demonstrated biological activities, position it as an important scaffold for future drug discovery efforts across multiple therapeutic areas.